Cas no 1700455-90-8 (2-(trifluoromethyl)-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidin-7-ylmethanamine)

• Product Name: 2-(trifluoromethyl)-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidin-7-ylmethanamine
• CAS No: 1700455-90-8
• MF: C₇H₁₀F₃N₅
• MW: 221.183010578156
• CID: 6018594
• PubChem ID: 136709312
• Update Time: 2025-07-15

2-(trifluoromethyl)-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidin-7-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• 2-(trifluoromethyl)-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidin-7-ylmethanamine
• [2-(trifluoromethyl)-4H,5H,6H,7H-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl]methanamine
• EN300-1118547
• 1700455-90-8

• Inchi： 1S/C7H10F3N5/c8-7(9,10)5-13-6-12-2-1-4(3-11)15(6)14-5/h4H,1-3,11H2,(H,12,13,14)
• InChI Key： MPNDYIKDUGUGFH-UHFFFAOYSA-N
• SMILES： FC(C1N=C2NCCC(CN)N2N=1)(F)F

Computed Properties

• Exact Mass: 221.08882983g/mol
• Monoisotopic Mass: 221.08882983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 68.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyrimidines

Additional information on 2-(trifluoromethyl)-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidin-7-ylmethanamine

Comprehensive Overview of 2-(Trifluoromethyl)-4H,5H,6H,7H-1,2,4-Triazolo[1,5-a]Pyrimidin-7-ylMethanamine (CAS No. 1700455-90-8)

The compound 2-(trifluoromethyl)-4H,5H,6H,7H-1,2,4-triazolo[1,5-a]pyrimidin-7-ylmethanamine (CAS No. 1700455-90-8) is a highly specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the trifluoromethyl group and the fused triazolo-pyrimidine core, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with biological targets selectively.

In recent years, the demand for fluorinated compounds like 2-(trifluoromethyl)-4H,5H,6H,7H-1,2,4-triazolo[1,5-a]pyrimidin-7-ylmethanamine has surged, driven by their enhanced metabolic stability and lipophilicity. These properties are critical in drug discovery, where improved pharmacokinetics and target engagement are paramount. The compound’s CAS No. 1700455-90-8 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research.

One of the most discussed topics in the context of this compound is its role in medicinal chemistry. The triazolo-pyrimidine moiety is known to exhibit diverse pharmacological activities, including antiviral, antibacterial, and anticancer effects. Researchers are exploring whether 2-(trifluoromethyl)-4H,5H,6H,7H-1,2,4-triazolo[1,5-a]pyrimidin-7-ylmethanamine can be optimized to develop novel therapeutics for diseases with high unmet medical needs. This aligns with the growing interest in precision medicine and targeted drug delivery systems.

Another area of interest is the compound’s potential in agrochemical applications. The trifluoromethyl group is a common feature in many commercial pesticides and herbicides due to its ability to enhance bioactivity and environmental stability. As the agricultural sector seeks sustainable solutions to combat resistance and improve crop yields, CAS No. 1700455-90-8 is being evaluated for its efficacy in next-generation crop protection products.

The synthesis and characterization of 2-(trifluoromethyl)-4H,5H,6H,7H-1,2,4-triazolo[1,5-a]pyrimidin-7-ylmethanamine require advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods ensure the compound’s purity and structural integrity, which are critical for reproducible research outcomes. The compound’s CAS registry number (1700455-90-8) serves as a unique identifier, facilitating accurate data retrieval and collaboration across scientific communities.

From a commercial perspective, the compound is available through specialized chemical suppliers who cater to the needs of pharmaceutical developers and material scientists. Its pricing and availability are often influenced by factors such as synthetic complexity and market demand. Companies investing in high-value intermediates are keenly monitoring developments related to CAS No. 1700455-90-8 to capitalize on emerging opportunities.

In conclusion, 2-(trifluoromethyl)-4H,5H,6H,7H-1,2,4-triazolo[1,5-a]pyrimidin-7-ylmethanamine represents a fascinating intersection of chemistry and biology. Its versatility and potential applications in drug discovery and agrochemical innovation make it a compound worth watching. As research progresses, the scientific community anticipates new insights that could unlock its full potential, addressing some of the most pressing challenges in modern science.